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Compound of Interest

Compound Name: 3,4-diphenyl-5H-furan-2-one

Cat. No.: B1620235 Get Quote

In-Depth Technical Guide: 3,4-diphenyl-5H-furan-
2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3,4-diphenyl-5H-furan-2-
one, a compound of interest in medicinal chemistry and drug development. The information is

presented to support research and development activities.

Core Molecular Data
The fundamental molecular properties of 3,4-diphenyl-5H-furan-2-one are summarized below.

These data are critical for a range of experimental and computational applications, including

reaction stoichiometry, solution preparation, and molecular modeling.

Parameter Value

Molecular Formula C₁₆H₁₂O₂

Molecular Weight 236.27 g/mol [1]

CAS Number 5635-16-5[2][3]
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3,4-Diphenyl-5H-furan-2-one is a natural compound that has been isolated from the

endophytic fungus Aspergillus flavipes.[2] It is a derivative of 2,3-diphenyltetrahydrofuran

(DPTF) and is noted as a potential lead compound for research into inflammation and pain due

to its relationship with COX-2 inhibitors.[2]

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (molecular

formula), and its calculated mass (molecular weight) is a foundational concept in chemistry.

The following diagram illustrates this logical flow.
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Caption: Logical flow from chemical name to molecular weight.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and characterization of 3,4-
diphenyl-5H-furan-2-one can be found in the primary literature describing its discovery and

subsequent studies. Researchers should refer to peer-reviewed scientific journals for validated

methodologies.
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This document is intended for research and informational purposes only. It is not a substitute

for rigorous, peer-reviewed scientific data. All laboratory work should be conducted by trained

professionals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

